3-fluoro-N-(1-(furan-3-yl)propan-2-yl)-4-methoxybenzamide
Description
3-fluoro-N-(1-(furan-3-yl)propan-2-yl)-4-methoxybenzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is a derivative of benzamide and has a fluoro, furan, and methoxy group attached to it.
Scientific Research Applications
Pharmacological Properties
Furans and benzofurans bearing a fluorine atom or a trifluoromethyl group attract significant attention due to their important pharmacological properties .
Oxytocin Antagonist
For example, 2-trifluoromethylfuran 1 is an oxytocin antagonist .
HIV-1 Reverse Transcriptase Inhibitor
3-fluorofuran 2 inhibits HIV-1 reverse transcriptase at the nanomolar level .
Antimalarial Activity
2-Trifluoromethylfuran 3 reveals antimalarial activity .
Antibacterial Properties
Derivatives 4 and 5 demonstrate antibacterial properties . Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics, and as a result, they have been employed as medicines in a number of distinct disease areas .
Antifungal or Antiviral Properties
Furan-containing compounds also show antifungal or antiviral properties .
Anti-inflammatory, Analgesic, Antidepressant, Anti-anxiolytic, Anti-parkinsonian, Anti-glaucoma, Antihypertensive, Anti-aging and Anticancer Properties
Furan has a variety of therapeutic advantages, such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial or antifungal or antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer .
Synthesis of Other Compounds
The field of organic chemistry and medicinal chemistry offers a wide range of prospects due to the numerous methods by which furans derivatives can be made as well as their numerous structural reactions .
properties
IUPAC Name |
3-fluoro-N-[1-(furan-3-yl)propan-2-yl]-4-methoxybenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16FNO3/c1-10(7-11-5-6-20-9-11)17-15(18)12-3-4-14(19-2)13(16)8-12/h3-6,8-10H,7H2,1-2H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWUWTKLGONXKOI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=COC=C1)NC(=O)C2=CC(=C(C=C2)OC)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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